molecular formula C8H16O2 B2623185 (2R)-2,4,4-Trimethylpentanoic acid CAS No. 2248184-65-6

(2R)-2,4,4-Trimethylpentanoic acid

Cat. No. B2623185
CAS RN: 2248184-65-6
M. Wt: 144.214
InChI Key: UWXFTQSKZMNLSA-ZCFIWIBFSA-N
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Description

(2R)-2,4,4-Trimethylpentanoic acid, also known as isoleucine, is an essential amino acid that plays an important role in protein synthesis and metabolism. It is one of the nine essential amino acids that cannot be synthesized by the human body and must be obtained through dietary sources. Isoleucine is found in high-protein foods such as meat, fish, eggs, and dairy products, as well as in some plant-based sources such as soybeans, lentils, and almonds.

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properties

IUPAC Name

(2R)-2,4,4-trimethylpentanoic acid
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InChI

InChI=1S/C8H16O2/c1-6(7(9)10)5-8(2,3)4/h6H,5H2,1-4H3,(H,9,10)/t6-/m1/s1
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InChI Key

UWXFTQSKZMNLSA-ZCFIWIBFSA-N
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Canonical SMILES

CC(CC(C)(C)C)C(=O)O
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Isomeric SMILES

C[C@H](CC(C)(C)C)C(=O)O
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Molecular Formula

C8H16O2
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Molecular Weight

144.21 g/mol
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Product Name

(2R)-2,4,4-Trimethylpentanoic acid

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